Cas no 1311411-48-9 ((3S,4S)-4-AMINO-8-FLUORO-6-METHYLCHROMAN-3-OL)

• Product Name: (3S,4S)-4-AMINO-8-FLUORO-6-METHYLCHROMAN-3-OL
• CAS No: 1311411-48-9
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 5744171
• PubChem ID: 71517077
• Update Time: 2025-06-09

(3S,4S)-4-AMINO-8-FLUORO-6-METHYLCHROMAN-3-OL Chemical and Physical Properties

Names and Identifiers

• 1311411-48-9
• SCHEMBL13835011
• (3S,4S)-4-AMINO-8-FLUORO-6-METHYLCHROMAN-3-OL
• (3S,4S)-4-Amino-8-fluoro-3,4-dihydro-6-methyl-2H-1-benzopyran-3-ol

• Inchi： 1S/C10H12FNO2/c1-5-2-6-9(12)8(13)4-14-10(6)7(11)3-5/h2-3,8-9,13H,4,12H2,1H3/t8-,9+/m1/s1
• InChI Key： VIINNTZJKRZUKA-BDAKNGLRSA-N
• SMILES： FC1=CC(C)=CC2=C1OC[C@H]([C@H]2N)O

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 305.7±42.0 °C(Predicted)
• pka: 13.39±0.40(Predicted)

Additional information on (3S,4S)-4-AMINO-8-FLUORO-6-METHYLCHROMAN-3-OL

Professional Introduction to (3S,4S)-4-AMINO-8-FLUORO-6-METHYLCHROMAN-3-OL (CAS No. 1311411-48-9)

Compound with the CAS number 1311411-48-9 and the product name (3S,4S)-4-AMINO-8-FLUORO-6-METHYLCHROMAN-3-OL represents a significant advancement in the field of pharmaceutical chemistry. This chiral flavonoid derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of both stereocenters at the 3rd and 4th positions, along with the fluorine and amino substituents, contributes to its distinct chemical profile and potential therapeutic applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high enantiomeric purity. The use of chiral auxiliaries or catalysts is often employed to achieve the desired stereochemical configuration. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods, making this compound more accessible for further research and development.

One of the most compelling aspects of (3S,4S)-4-AMINO-8-FLUORO-6-METHYLCHROMAN-3-OL is its potential as a lead compound in drug discovery. Flavonoids, in general, are known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The fluorine atom in this molecule enhances its metabolic stability and bioavailability, while the amino group provides a site for further functionalization. These features make it an attractive candidate for developing novel therapeutic agents.

Recent studies have highlighted the anti-cancer properties of this compound. Research indicates that it can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. For instance, studies have shown that it can block the activity of kinases such as EGFR and VEGFR, which are crucial for cancer cell proliferation and angiogenesis. Additionally, its ability to induce apoptosis in cancer cells without significant toxicity to normal cells makes it a promising candidate for further clinical investigation.

The anti-inflammatory potential of (3S,4S)-4-AMINO-8-FLUORO-6-METHYLCHROMAN-3-OL has also been explored. In preclinical studies, it has demonstrated efficacy in reducing inflammation by modulating cytokine production and inhibiting inflammatory enzymes such as COX and LOX. These findings suggest that this compound could be beneficial in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antimicrobial activity of this flavonoid derivative. Research has shown that it can exhibit potent activity against a range of bacterial and fungal strains. The fluorine substituent appears to play a critical role in enhancing its antimicrobial properties by disrupting bacterial cell membranes and inhibiting key metabolic pathways. This makes it a valuable candidate for developing new antibiotics or antifungal agents.

The structural flexibility of (3S,4S)-4-AMINO-8-FLUORO-6-METHYLCHROMAN-3-OLO allows for further derivatization to tailor its biological activities. By modifying other functional groups or introducing additional substituents, researchers can optimize its potency and selectivity for specific therapeutic targets. This adaptability makes it a versatile scaffold for drug design and development.

In conclusion, (3S,4S)-4-AMINO-8-FLUORO-6-METHYLCHROMAN-3-OLO (CAS No. 1311411-48-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As our understanding of its mechanisms of action continues to grow, it holds promise for addressing various diseases ranging from cancer to inflammatory disorders.